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Compound of Interest

Compound Name: 5-Hexen-2-one

Cat. No.: B094416

Comprehensive Safety Protocol: Handling 5-Hexen-
2-one

This guide provides essential safety and logistical information for the proper handling and
disposal of 5-Hexen-2-one, tailored for researchers, scientists, and drug development
professionals. Adherence to these protocols is critical for ensuring laboratory safety and
minimizing exposure risks.

Hazard Identification and Risk Assessment

5-Hexen-2-one is a flammable liquid and vapor that can cause skin and eye irritation.[1][2][3]
Inhalation or ingestion of this chemical may be harmful.[1] It is also reactive with oxidizing
agents, reducing agents, and alkalis.[1] A thorough risk assessment should be conducted
before beginning any work with this substance.

Hazard Classification Description

Physical Hazard Flammable liquid and vapor (Category 3)[2][3]

May cause skin and eye irritation.[1] May be
Health Hazard o ]
harmful if inhaled or ingested.[1]

Reactive with oxidizing agents, reducing agents,

Reactivity Hazard .
and alkalis.[1]
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Personal Protective Equipment (PPE) Selection

The selection of appropriate Personal Protective Equipment (PPE) is paramount to ensure the

safety of laboratory personnel. The following table outlines the minimum required PPE for

handling 5-Hexen-2-one.

Body Part

PPE Recommendation

Standard

Eyes/Face

Safety glasses with side
shields or goggles. A face
shield is recommended when

there is a splash hazard.[3]

OSHA 29 CFR 1910.133 or
European Standard EN166[3]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

A lab coat or chemical-
resistant apron should be
worn.[3][4]

Respiratory

Work in a well-ventilated area,
preferably a chemical fume
hood. If ventilation is
inadequate or exposure limits
may be exceeded, use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
filter (e.g., type ABEK
(EN14387) respirator filter).[1]

[3]

Operational Plan: Safe Handling Procedures

A systematic approach to handling 5-Hexen-2-one is crucial to prevent accidents and

exposure.

1. Preparation:
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Ensure a chemical fume hood is operational and available.

Assemble all necessary PPE and have it readily accessible.

Locate the nearest emergency shower and eyewash station.

Have spill control materials (e.g., absorbent pads, sand) available.
. Handling:

Always handle 5-Hexen-2-one inside a certified chemical fume hood.

Keep the container tightly closed when not in use.[3]

Ground and bond containers and receiving equipment to prevent static discharge.[3]

Use only non-sparking tools and explosion-proof equipment.[3]

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mist.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[3]
. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as
oxidizing agents, reducing agents, and bases.[1][3]

Store in a flammable liquids cabinet.

Emergency and Disposal Plan

First Aid Measures:
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1][3]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[1]

[3]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

Inhalation breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek medical attention.
[3]
Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[3]

Spill and Leak Procedures:

Disposal:

Ventilate the area of the leak or spill.

Wear appropriate PPE.

Evacuate the area and eliminate all ignition sources.

Absorb the spill with an inert material (e.g., sand, earth) and place it in a suitable container
for disposal.[1][3]

» Dispose of waste in accordance with all applicable federal, state, and local regulations.[3]
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» Consult with your institution's environmental health and safety department for specific

disposal guidance.[1]

Physicochemical Data for 5-Hexen-2-one

Property

Value

CAS Number

109-49-9[1][2][3][5][6]

Molecular Formula

CeH100[1][5][6]

Molecular Weight 98.14 g/mol [5][6]
Appearance Liquid

Boiling Point 128-129 °C

Density 0.847 g/mL at 25 °C

Flash Point 24 °C (75.2 °F) - closed cup

Safe Handling Workflow
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Caption: Workflow for the safe handling of 5-Hexen-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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